Cas no 2228720-80-5 (tert-butyl N-4-(azidomethyl)-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(azidomethyl)-3-methoxyphenylcarbamate
• CAS No: 2228720-80-5
• MF: C₁₃H₁₈N₄O₃
• MW: 278.307022571564
• CID: 5928453
• PubChem ID: 165801929
• Update Time: 2025-05-27

tert-butyl N-4-(azidomethyl)-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(azidomethyl)-3-methoxyphenylcarbamate
• 2228720-80-5
• EN300-1899379
• tert-butyl N-[4-(azidomethyl)-3-methoxyphenyl]carbamate

• Inchi： 1S/C13H18N4O3/c1-13(2,3)20-12(18)16-10-6-5-9(8-15-17-14)11(7-10)19-4/h5-7H,8H2,1-4H3,(H,16,18)
• InChI Key： DSCJJWOWCAJGCZ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(CN=[N+]=[N-])=C(C=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.13789045g/mol
• Monoisotopic Mass: 278.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.9Ų

Additional information on tert-butyl N-4-(azidomethyl)-3-methoxyphenylcarbamate

Comprehensive Overview of tert-butyl N-4-(azidomethyl)-3-methoxyphenylcarbamate (CAS No. 2228720-80-5)

tert-butyl N-4-(azidomethyl)-3-methoxyphenylcarbamate (CAS No. 2228720-80-5) is a specialized organic compound widely utilized in pharmaceutical research and chemical synthesis. This compound, often referred to by its abbreviated name tert-butyl carbamate derivative, plays a pivotal role in the development of novel drug candidates and bioactive molecules. Its unique structural features, including the azidomethyl and methoxyphenyl groups, make it a versatile intermediate in click chemistry and bioconjugation applications.

The growing interest in tert-butyl N-4-(azidomethyl)-3-methoxyphenylcarbamate is driven by its relevance in modern drug discovery. Researchers frequently search for terms like "azidomethyl phenylcarbamate applications" or "CAS 2228720-80-5 synthesis methods", highlighting its importance in medicinal chemistry. The compound's carbamate moiety is particularly valuable for protecting amine groups during multi-step synthetic processes, a technique often explored in queries such as "amine protection strategies in organic synthesis".

In the context of current scientific trends, tert-butyl N-4-(azidomethyl)-3-methoxyphenylcarbamate aligns with the rising demand for click chemistry reagents. The azide group in its structure enables efficient Huisgen cycloaddition reactions, a topic frequently searched as "azide-alkyne click chemistry applications". This property makes the compound indispensable for bioconjugation, polymer science, and materials engineering, addressing popular search queries like "advanced bioconjugation techniques 2024".

From a synthetic perspective, the tert-butyl protecting group in this compound offers stability under various reaction conditions, a feature often investigated under search terms like "tert-butyl carbamate deprotection conditions". The methoxyphenyl scaffold further enhances its utility in designing kinase inhibitors and GPCR-targeting molecules, resonating with trending searches such as "scaffold hopping in drug design". These attributes position CAS No. 2228720-80-5 as a critical building block in fragment-based drug discovery.

Quality control and analytical characterization of tert-butyl N-4-(azidomethyl)-3-methoxyphenylcarbamate are frequently discussed topics, reflected in searches like "HPLC analysis of carbamate derivatives". The compound typically exhibits high purity (>98%) by reverse-phase chromatography, with its structural confirmation achieved through NMR and mass spectrometry – techniques commonly queried as "advanced NMR interpretation for organic compounds". These analytical aspects ensure reproducibility in research applications.

Environmental and handling considerations for this compound generate significant interest, with searches including "stable storage conditions for azide compounds" and "best practices for handling carbamates". While not classified as hazardous under standard protocols, proper storage at -20°C under inert atmosphere maintains the integrity of both the azidomethyl and carbamate functionalities. Such practical information addresses the needs of laboratory professionals searching for "chemical storage optimization techniques".

The commercial availability of tert-butyl N-4-(azidomethyl)-3-methoxyphenylcarbamate from specialty chemical suppliers meets the demand reflected in queries like "reliable sources for research chemicals". Current market trends show increased procurement for proteomics studies and antibody-drug conjugate development, aligning with popular research topics such as "next-generation ADC linkers". The compound's role in these cutting-edge applications underscores its continued relevance in 2024's research landscape.

Future applications of CAS No. 2228720-80-5 may expand into materials science, particularly in the development of smart polymers – a subject gaining traction in searches like "stimuli-responsive polymer design". The compound's dual functionality allows incorporation into polymeric networks through either the azide or carbamate groups, offering design flexibility that researchers explore through queries such as "multifunctional monomer applications". This potential positions the molecule at the intersection of pharmaceutical and materials research.

In summary, tert-butyl N-4-(azidomethyl)-3-methoxyphenylcarbamate represents a sophisticated chemical tool addressing multiple contemporary research needs. Its utility spans from traditional organic synthesis to emerging technologies, responding to diverse search intentions from "carbamate protecting group strategies" to "bioorthogonal chemistry advancements". As scientific exploration continues to evolve, this compound maintains its status as a valuable asset in both academic and industrial laboratories worldwide.